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Compound of Interest

Compound Name: 3-Chlorothietane 1,1-dioxide

Cat. No.: B095794

Essential Safety and Handling Guide for 3-
Chlorothietane 1,1-dioxide

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chlorothietane 1,1-dioxide (CAS No.
15953-83-0) is not readily available in the public domain. The following guidance is based on
the chemical's structure—a chlorinated sulfone—and safety information for analogous
compounds. It is imperative to treat this substance with extreme caution and to handle it only in
a well-equipped laboratory setting by trained professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Given its structure, 3-Chlorothietane 1,1-dioxide is anticipated to be a hazardous substance.
The primary hazards are likely to include acute toxicity if swallowed, inhaled, or in contact with
skin; severe skin and eye irritation or burns; and potential for organ damage through prolonged
or repeated exposure.

The following table summarizes the recommended Personal Protective Equipment (PPE) for
handling 3-Chlorothietane 1,1-dioxide, based on guidelines for similar chlorinated and
sulfone-containing compounds.
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Protection Type

Recommended Equipment

Specifications and Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

To protect against splashes
and vapors that can cause
severe eye irritation or
damage.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

To prevent skin contact, which

may cause irritation or burns.

[1]3]

Body Protection

Chemical-resistant lab coat or

apron, and closed-toe shoes.

To protect against accidental
spills and splashes. For larger
quantities, a chemical-resistant

suit may be necessary.[1][3]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid

gases.

To be used in a well-ventilated
area, preferably within a
chemical fume hood, to
prevent inhalation of harmful

vapors.[1][4]

Safe Handling and Operational Workflow

All handling of 3-Chlorothietane 1,1-dioxide should be performed within a certified chemical

fume hood to minimize inhalation exposure. The following workflow is recommended for safe

handling:
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Caption: Recommended workflow for handling 3-Chlorothietane 1,1-dioxide.
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Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Exposure Type First Aid Measures

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][6]

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing. Seek

immediate medical attention.[5][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[5][6]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.[5][6]

For spills, evacuate the area and ensure adequate ventilation. Wear appropriate PPE, and
absorb the spill with an inert material (e.g., vermiculite, sand). Collect the absorbed material
into a sealed, labeled container for proper disposal.

Disposal Plan

3-Chlorothietane 1,1-dioxide and any materials contaminated with it should be treated as
hazardous waste.

o Waste Characterization: This compound is a chlorinated organic substance and may be
classified as a toxic and/or corrosive hazardous waste.

o Containerization: All waste should be collected in a designated, properly labeled, and sealed
container that is compatible with chlorinated compounds.
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» Disposal Method: The primary recommended method for the disposal of chlorinated organic
compounds is incineration at a licensed hazardous waste facility.[7] Do not dispose of this
chemical down the drain or in regular trash.

o Decontamination: All glassware and equipment that have come into contact with 3-
Chlorothietane 1,1-dioxide should be thoroughly decontaminated. Rinsates from
decontamination should also be collected as hazardous waste. Neutralization of chlorinated
water can be achieved using sodium thiosulfate.[8]

Adherence to all local, state, and federal regulations for hazardous waste disposal is
mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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